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Compound of Interest

Compound Name: 2,4-Dinitro-1-naphthol

Cat. No.: B147749

Application Notes: 2,4-Dinitro-1-naphthol as a pH
Indicator
Introduction

2,4-Dinitro-1-naphthol, also known by its common name Martius Yellow, is a synthetic organic
compound that serves as a valuable acid-base indicator for titrations.[1][2] Its distinct color
change over a specific and narrow pH range makes it particularly suitable for certain types of
acid-base titrations where the equivalence point is expected in the acidic region. These
application notes provide detailed information on the properties, applications, and protocols for
the effective use of 2,4-Dinitro-1-naphthol as a pH indicator in a laboratory setting.

Physicochemical Properties and Mechanism of Action

2,4-Dinitro-1-naphthol is a crystalline powder, typically appearing as brownish-yellow.[1] As a
weak acid, its dissociation in an aqueous solution is responsible for its function as a pH
indicator. The equilibrium between the protonated (acidic) and deprotonated (basic) forms of
the molecule shifts with changes in the hydrogen ion concentration (pH) of the solution. This
shift is accompanied by a distinct color change, which allows for the visual determination of the
titration's endpoint.

The acidic, protonated form of 2,4-Dinitro-1-naphthol is colorless, while its conjugate base,
the deprotonated form, is yellow.[3] The transition between these two forms occurs over a pH
range of 2.0 to 3.2.[3] The pKa value for 2,4-Dinitro-1-naphthol is approximately 2.12. This
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low pKa value indicates that it is a relatively strong weak acid, and its color change occurs in a
highly acidic environment.

Applications in Titrimetry

The acidic transition range of 2,4-Dinitro-1-naphthol makes it an ideal indicator for the titration
of weak bases with strong acids. In such titrations, the salt formed at the equivalence point
hydrolyzes to produce an acidic solution. Therefore, an indicator that changes color in the
acidic pH range is required for accurate endpoint determination.

Suitable Titrations:

« Titration of a weak base with a strong acid: For example, the titration of ammonia (NHs) or
sodium carbonate (Naz=COs) with hydrochloric acid (HCI). The equivalence point for these
titrations lies in the acidic pH range, which aligns well with the transition range of 2,4-Dinitro-
1-naphthol.

Unsuitable Titrations:
« Titration of a strong acid with a strong base: The equivalence point is at pH 7.
« Titration of a weak acid with a strong base: The equivalence point is in the basic pH range.

« Titration of a weak acid with a weak base: The change in pH at the equivalence point is not
sharp enough for a visual indicator.

Advantages and Limitations

Advantages:
» Sharp Color Change: The transition from colorless to yellow is distinct and easy to observe.

 Suitability for Specific Titrations: Its acidic transition range is well-suited for titrations of weak
bases with strong acids, a common analytical procedure.

e Narrow pH Range: The narrow transition range can lead to more precise endpoint detection.

Limitations:
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» Limited Applicability: Its use is restricted to titrations with an acidic equivalence point.

» Potential for Interference: In highly colored solutions, the color change of the indicator may

be masked.
Quantitative Data Summary

Property Value Reference
IUPAC Name 2,4-Dinitronaphthalen-1-ol [4]
Common Name Martius Yellow [1][2]
CAS Number 605-69-6 [1]
Molecular Formula C10HsN20s [1]
Molar Mass 234.17 g/mol [1]
pKa ~2.12
pH Transition Range 20-3.2 [3]
Color in Acidic Medium (pH <

Colorless [3]
2.0)
Color in Basic Medium (pH >

Yellow [3]
3.2)

Sparingly soluble in water,
Solubility paringy

soluble in ethanol

Experimental Protocols
Preparation of 2,4-Dinitro-1-naphthol Indicator Solution

Materials:
e 2,4-Dinitro-1-naphthol (Martius Yellow) powder
o Ethanol (95% or absolute)

o Distilled or deionized water
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e Volumetric flask (100 mL)

e Analytical balance

e Spatula and weighing paper
Procedure:

e Accurately weigh 0.1 g of 2,4-Dinitro-1-naphthol powder using an analytical balance.

Transfer the powder to a 100 mL volumetric flask.

Add approximately 50 mL of ethanol to the flask and swirl to dissolve the powder completely.

Once dissolved, dilute the solution to the 100 mL mark with distilled or deionized water.

Stopper the flask and invert it several times to ensure a homogenous solution.

Store the indicator solution in a labeled, tightly sealed bottle, protected from light.

Protocol for the Titration of a Weak Base with a Strong
Acid

Objective: To determine the concentration of a weak base (e.g., ammonia) solution using a
standardized strong acid (e.g., hydrochloric acid) and 2,4-Dinitro-1-naphthol as the indicator.

Materials:

Standardized strong acid solution (e.g., 0.1 M HCI)

Weak base solution of unknown concentration (e.g., aqueous ammonia)

2,4-Dinitro-1-naphthol indicator solution (0.1% in ethanol/water)

Burette (50 mL)

Pipette (25 mL) and pipette bulb

Erlenmeyer flask (250 mL)
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Beakers

Funnel

Burette clamp and stand

White tile or paper

Procedure:

o Burette Preparation:
o Rinse the burette twice with small portions of the standardized strong acid solution.
o Fill the burette with the strong acid solution, ensuring the tip is free of air bubbles.
o Record the initial volume of the acid in the burette to two decimal places.

e Analyte Preparation:

o Pipette 25.00 mL of the weak base solution into a clean 250 mL Erlenmeyer flask.

o Add 2-3 drops of the 2,4-Dinitro-1-naphthol indicator solution to the flask. The solution
should turn yellow.

o Titration:

[e]

Place the Erlenmeyer flask on a white tile under the burette to easily observe the color
change.

o Slowly add the strong acid from the burette to the weak base solution while constantly
swirling the flask.

o As the endpoint is approached, the yellow color will start to fade. Add the acid dropwise at
this stage.

o The endpoint is reached when the solution turns from yellow to colorless and the colorless
state persists for at least 30 seconds.
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o Record the final volume of the acid in the burette to two decimal places.

e Calculations:

o Calculate the volume of strong acid used by subtracting the initial volume from the final
volume.

o Use the following formula to calculate the concentration of the weak base: M_base x
V_base = M_acid x V_acid Where:

» M_base = Molarity of the base (unknown)
» V_base = Volume of the base (25.00 mL)
= M_acid = Molarity of the acid (known)
» V_acid = Volume of the acid used

e Repeat:

o Repeat the titration at least two more times to ensure concordant results (volumes of acid
used should be within £0.1 mL).

o Calculate the average volume of the strong acid used from the concordant results for the
final concentration calculation.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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